Cas no 1352132-34-3 (2-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde)

2-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde structure
1352132-34-3 structure
Product Name:2-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde
CAS No:1352132-34-3
MF:C14H19BO3
MW:246.109864473343
CID:4591997
PubChem ID:127263688
Update Time:2024-11-05

2-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

    • (3-FORMYL-4-METHYLPHENYL)BORONIC ACID PINACOL ESTER
    • 2-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde
    • Benzaldehyde, 2-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
    • 2-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde
    • CS-0177825
    • GQYGIWURVFRSCU-UHFFFAOYSA-N
    • MFCD18731015
    • BS-34154
    • EN300-12580419
    • 1352132-34-3
    • 2-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde
    • Inchi: 1S/C14H19BO3/c1-10-6-7-12(8-11(10)9-16)15-17-13(2,3)14(4,5)18-15/h6-9H,1-5H3
    • InChI Key: GQYGIWURVFRSCU-UHFFFAOYSA-N
    • SMILES: C(=O)C1=CC(B2OC(C)(C)C(C)(C)O2)=CC=C1C

Computed Properties

  • Exact Mass: 246.1427246g/mol
  • Monoisotopic Mass: 246.1427246g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 311
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 35.5Ų

2-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde Pricemore >>

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